Cas no 100371-41-3 (Carbamic acid, methyl-,2-hydroxy-3-(o-methoxyphenoxy)propyl ester (6CI))
100371-41-3 structure
Product Name:Carbamic acid, methyl-,2-hydroxy-3-(o-methoxyphenoxy)propyl ester (6CI)
CAS No:100371-41-3
MF:C12H17NO5
MW:255.267083883286
CID:192691
PubChem ID:57833
Update Time:2025-04-19
Carbamic acid, methyl-,2-hydroxy-3-(o-methoxyphenoxy)propyl ester (6CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, methyl-,2-hydroxy-3-(o-methoxyphenoxy)propyl ester (6CI)
- [2-hydroxy-3-(2-methoxyphenoxy)propyl] N-methylcarbamate
- 1,2-Propanediol, 3-(o-methoxyphenoxy)-, methylcarbamate
- 100371-41-3
- CARBAMIC ACID, METHYL-, 2-HYDROXY-3-(o-METHOXYPHENOXY)PROPYL ESTER
- 2-Hydroxy-3-(2-methoxyphenoxy)propyl hydrogen methylcarbonimidate
- 3-(o-Methoxyphenoxy)-2-hydroxypropyl N-methylcarbamate
- BRN 3361207
- DTXSID20905447
-
- Inchi: 1S/C12H17NO5/c1-13-12(15)18-8-9(14)7-17-11-6-4-3-5-10(11)16-2/h3-6,9,14H,7-8H2,1-2H3,(H,13,15)
- InChI Key: ISICZGLMNYHTGE-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1OC)CC(COC(NC)=O)O
Computed Properties
- Exact Mass: 255.11071
- Monoisotopic Mass: 255.110673
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 77
Experimental Properties
- Density: 1.194
- Boiling Point: 441.9°Cat760mmHg
- Flash Point: 221.1°C
- Refractive Index: 1.52
- PSA: 77.02
- LogP: 0.99530
Carbamic acid, methyl-,2-hydroxy-3-(o-methoxyphenoxy)propyl ester (6CI) Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
100371-41-3 (Carbamic acid, methyl-,2-hydroxy-3-(o-methoxyphenoxy)propyl ester (6CI)) Related Products
- 1189699-70-4(Methocarbamol-d5)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent